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Compound of Interest

Compound Name: Einecs 299-589-7

Cat. No.: B15196980 Get Quote

An Introductory Guide for Researchers and Drug Development Professionals

This technical support guide provides essential information for the safe handling and use of

Liquidambar styraciflua balsam extract, also known as Storax (CAS 94891-28-8; Einecs 299-
589-7). The information herein is compiled from publicly available safety data and regulatory

assessments. Please note that detailed experimental protocols for research and drug

development applications are not widely available in the public domain for this substance.

Frequently Asked Questions (FAQs)
1. What is Liquidambar styraciflua balsam extract?

Liquidambar styraciflua balsam extract is a resinous substance obtained from the trunk of the

American sweetgum tree (Liquidambar styraciflua)[1][2]. It is a complex mixture primarily

composed of cinnamic and benzoic acids and their esters[3]. It is commonly used as a

fragrance and flavoring agent in cosmetics and food products[1].

2. What are the main components of this extract?

The primary constituents include storesin (an alcoholic resin), cinnamic acid, cinnamyl

cinnamate, and phenylpropyl cinnamate. It may also contain small amounts of ethyl cinnamate,

benzyl cinnamate, and traces of vanillin[3][4].

3. What are the known safety hazards associated with this substance?
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Liquidambar styraciflua balsam extract is recognized as a mild to moderate skin sensitizer[3]. It

may cause an allergic skin reaction and skin irritation[5]. For use in consumer fragrance

products, its concentration is typically restricted to minimize the risk of sensitization[3][6].

4. How should I handle this substance in the laboratory?

Due to its sensitizing nature, appropriate personal protective equipment (PPE) should be worn.

This includes gloves, eye protection, and a lab coat. Work in a well-ventilated area and avoid

breathing vapors[5][7].

5. What are the recommended storage conditions?

The extract should be stored in a tightly closed container in a cool, dry place, and protected

from light. If stored for an extended period (e.g., more than 24 months), its quality should be re-

checked before use[2].

6. Are there any known incompatibilities?

Specific chemical incompatibilities are not detailed in the provided search results. However, as

a general precaution, it should be kept away from strong oxidizing agents.

7. In what forms is this substance typically available?

It is commercially available as a resinoid, absolute, or essential oil[1][3]. Physically, it is often a

clear, viscous liquid with a pale yellow to yellow color[2].

8. Where can I find detailed experimental protocols for this substance?

Detailed experimental protocols for specific research applications, such as its effects on

signaling pathways or its use in drug development, are not readily available in the public

scientific literature based on the performed searches. For specific applications, it is

recommended to:

Consult specialized chemical and toxicological databases.

Contact the manufacturer or supplier for more detailed technical information.

Review patents that may cite its use in specific formulations or processes.
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Safety and Hazard Summary
Hazard Classification Description Precautionary Statements

Skin Irritation Causes skin irritation[5].

Wash skin thoroughly after

handling. Wear protective

gloves[5][7].

Skin Sensitization
May cause an allergic skin

reaction[5].

Avoid breathing vapors.

Contaminated work clothing

should not be allowed out of

the workplace. If skin irritation

or rash occurs, get medical

advice[5][7].

Aquatic Hazard
Harmful to aquatic life with

long-lasting effects[5].

Avoid release to the

environment. Dispose of

contents/container in

accordance with local

regulations[5].
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Caption: General workflow for safe handling of chemical substances in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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